Cas no 1232780-81-2 (5-Amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile)

5-Amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile is a heterocyclic compound featuring a pyrazole core substituted with an amino group, a nitrile functionality, and a 3,5-difluorophenyl moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a versatile intermediate for synthesizing biologically active molecules. The presence of electron-withdrawing fluorine atoms enhances its stability and influences its electronic properties, making it valuable for further functionalization. The nitrile and amino groups offer additional sites for chemical modifications, enabling diverse derivatization pathways. Its well-defined molecular architecture ensures consistency in synthetic applications, supporting research in medicinal chemistry and material science.
5-Amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile structure
1232780-81-2 structure
Product Name:5-Amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile
CAS No:1232780-81-2
MF:C10H6F2N4
MW:220.178247928619
MDL:MFCD17430373
CID:4689741
PubChem ID:51044066
Update Time:2025-06-12

5-Amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile
    • STK928234
    • BBL032784
    • 5-Amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile
    • MDL: MFCD17430373
    • Inchi: 1S/C10H6F2N4/c11-7-1-8(12)3-9(2-7)16-10(14)6(4-13)5-15-16/h1-3,5H,14H2
    • InChI Key: JIHJPKCDPMMQFW-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)N1C(=C(C#N)C=N1)N)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 292
  • Topological Polar Surface Area: 67.6

5-Amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB529179-500 mg
5-Amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile; 95%
1232780-81-2
500MG
€373.00 2022-07-29
abcr
AB529179-1 g
5-Amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile; 95%
1232780-81-2
1g
€462.00 2022-07-29
Chemenu
CM489950-1g
5-Amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile
1232780-81-2 97%
1g
$215 2022-06-13
abcr
AB529179-500mg
5-Amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile, 95%; .
1232780-81-2 95%
500mg
€397.00 2025-04-21
abcr
AB529179-1g
5-Amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile, 95%; .
1232780-81-2 95%
1g
€477.00 2025-04-21
Enamine
EN300-186666-0.05g
5-amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile
1232780-81-2 95.0%
0.05g
$65.0 2025-02-20
Enamine
EN300-186666-0.1g
5-amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile
1232780-81-2 95.0%
0.1g
$96.0 2025-02-20
Enamine
EN300-186666-0.25g
5-amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile
1232780-81-2 95.0%
0.25g
$136.0 2025-02-20
Enamine
EN300-186666-0.5g
5-amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile
1232780-81-2 95.0%
0.5g
$256.0 2025-02-20
Enamine
EN300-186666-1.0g
5-amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile
1232780-81-2 95.0%
1.0g
$355.0 2025-02-20

Additional information on 5-Amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile

Comprehensive Overview of 5-Amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile (CAS No. 1232780-81-2)

5-Amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile (CAS No. 1232780-81-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This pyrazole derivative is characterized by the presence of an amino group and a nitrile functionality, which contribute to its reactivity and versatility in synthetic chemistry. The 3,5-difluorophenyl moiety further enhances its electronic properties, making it a valuable intermediate in the development of novel bioactive molecules.

In recent years, the demand for fluorinated pyrazole compounds has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers are particularly interested in 5-Amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile as a building block for drug discovery, especially in the design of kinase inhibitors and antimicrobial agents. Its CAS No. 1232780-81-2 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The compound's nitrile group offers a strategic handle for further functionalization, enabling the synthesis of diverse derivatives with tailored properties. This adaptability aligns with current trends in fragment-based drug design, where small, modular units like 5-Amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile are combined to optimize pharmacological profiles. Additionally, its fluorine substituents are prized for their ability to modulate lipophilicity and hydrogen bonding, critical factors in improving drug-target interactions.

Beyond pharmaceuticals, CAS No. 1232780-81-2 has potential applications in material science, particularly in the development of organic electronic materials. The pyrazole core can participate in π-stacking interactions, which are essential for charge transport in organic semiconductors. This dual utility in life sciences and advanced materials underscores the compound's interdisciplinary appeal.

From a synthetic perspective, 5-Amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile is typically prepared via condensation reactions involving 3,5-difluorophenylhydrazine and a suitable cyanoacetate derivative. Optimizing these routes for scalability and sustainability is a key focus area, as the industry moves toward greener chemistry practices. Researchers are also exploring catalytic methods to reduce waste and improve yields, addressing environmental concerns without compromising efficiency.

The compound's stability under various conditions makes it a reliable candidate for high-throughput screening platforms, where reproducibility is paramount. Its spectroscopic properties, including distinct NMR and IR signatures, facilitate rapid characterization and quality control during production. These attributes are particularly valuable in contract research organizations (CROs) and academic labs engaged in large-scale compound libraries.

As the scientific community continues to investigate fluorinated heterocycles, 5-Amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile stands out as a model system for studying structure-activity relationships (SAR). Its CAS No. 1232780-81-2 frequently appears in patent literature, highlighting its role in proprietary formulations. Future directions may include exploring its utility in bioconjugation or as a ligand in catalytic systems, further expanding its industrial footprint.

In summary, 5-Amino-1-(3,5-difluorophenyl)-1H-pyrazole-4-carbonitrile (CAS No. 1232780-81-2) exemplifies the convergence of synthetic innovation and applied research. Its multifaceted applications—from drug discovery to materials engineering—make it a compound of enduring interest. As methodologies evolve and new therapeutic targets emerge, this pyrazole-based scaffold is poised to remain at the forefront of scientific exploration.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.